Cas no 2172606-80-1 (ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate)

• Product Name: ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate
• CAS No: 2172606-80-1
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 6050751
• PubChem ID: 165508630
• Update Time: 2025-06-13

ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate
• ethyl 3-{[(3-methylfuran-2-yl)methyl]sulfanyl}prop-2-enoate
• 2172606-80-1
• EN300-1290529

• Inchi： 1S/C11H14O3S/c1-3-13-11(12)5-7-15-8-10-9(2)4-6-14-10/h4-7H,3,8H2,1-2H3/b7-5+
• InChI Key： WWOQWGXZQWKLBC-FNORWQNLSA-N
• SMILES： S(/C=C/C(=O)OCC)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.7Ų

Additional information on ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate

Professional Introduction to Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate (CAS No. 2172606-80-1)

Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate, a compound with the CAS number 2172606-80-1, is a fascinating molecule that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of organic molecules characterized by its unique structural features, which include an ester group, a furan ring, and a sulfur-containing moiety. These structural elements contribute to its diverse chemical properties and potential applications in various scientific domains.

The molecular structure of Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate can be broken down into several key components. The ester group at the propenoate position provides a site for potential interactions with biological targets, while the 3-methylfuran-2-yl substituent introduces aromaticity and electronic delocalization, which can influence the compound's reactivity and binding affinity. The presence of the methylsulfanyl group further enhances its complexity, offering possibilities for diverse functionalization and biological activity.

In recent years, there has been growing interest in the development of novel compounds that incorporate heterocyclic structures and sulfur-containing groups due to their potential pharmacological properties. Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate is no exception. Its unique combination of functional groups makes it a promising candidate for further investigation in drug discovery and material science. Specifically, the furan ring and sulfur moiety have been extensively studied for their role in modulating biological pathways and interactions.

One of the most intriguing aspects of Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate is its potential as a scaffold for developing new therapeutic agents. The ester functionality allows for easy modification through hydrolysis or transesterification reactions, enabling researchers to tailor the molecule's properties for specific applications. Additionally, the aromatic nature of the furan ring can enhance binding affinity to biological targets, making it an attractive candidate for medicinal chemistry.

Recent studies have highlighted the importance of sulfur-containing compounds in medicinal chemistry due to their ability to interact with biological systems in unique ways. The methylsulfanyl group in Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate can serve as a point of attachment for further functionalization, allowing for the creation of derivatives with enhanced biological activity. This versatility makes it a valuable tool for researchers exploring new drug candidates.

The compound's potential applications extend beyond pharmaceuticals. In material science, Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate could be used as a precursor for synthesizing polymers or other advanced materials. Its structural features offer opportunities for creating materials with specific properties, such as enhanced stability or biodegradability.

In conclusion, Ethyl 3-{(3-methylfuran-2-yl)methylsulfanyl}prop-2-enoate (CAS No. 2172606-80-1) is a multifaceted compound with significant potential in both chemical and biomedical research. Its unique structural features, including the ester group, 3-methylfuran-2-yl substituent, and methylsulfanyl moiety, make it a promising candidate for drug discovery and material science applications. As research continues to uncover new ways to utilize this compound, its importance in scientific innovation is likely to grow.